N-(2,4-difluorophenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H17F2N3O2S/c1-2-26-15-6-4-14(5-7-15)24-10-9-22-19(24)27-12-18(25)23-17-8-3-13(20)11-16(17)21/h3-11H,2,12H2,1H3,(H,23,25)
• InChI Key: AFNCQCAESOFYEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H17F2N3O2S
• Molecular Weight: 389.4 g/mol
• CAS No.: 688336-42-7

Description

N-(2,4-difluorophenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17F2N3O2S and its molecular weight is 389.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study highlighted the synthesis of new derivatives similar to the compound , focusing on their potential antitumor activity. These compounds were evaluated against various human tumor cell lines, suggesting their potential in cancer treatment research (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Research into similar compounds has demonstrated antimicrobial properties, suggesting a potential pathway for the development of new antimicrobial agents. These compounds were tested against a range of bacterial and fungal species, indicating their broad-spectrum antimicrobial potential (Krátký, Vinšová, & Stolaříková, 2017).

Antioxidant Activity

Compounds structurally related to N-(2,4-difluorophenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide have also been evaluated for their antioxidant properties. These studies suggest potential applications in conditions where oxidative stress plays a role (Koppireddi et al., 2013).

Synthesis and Characterization

The synthesis and characterization of compounds within this chemical class are crucial for understanding their potential applications. Studies detail the synthetic routes and structural analysis, providing a foundation for further medicinal chemistry investigations (Shareef & Shareef, 2021).